2'-isobutyl-{N}-(3-methoxypropyl)-1'-oxo-1',4'-dihydro-2'{H}-spiro[cyclohexane-1,3'-isoquinoline]-4'-carboxamide

Specification

• Molecular Formula: C23H34N2O3
• Molecular Weight: 386.5 g/mol
• IUPAC Name: N-(3-methoxypropyl)-2-(2-methylpropyl)-1-oxospiro[4H-isoquinoline-3,1'-cyclohexane]-4-carboxamide
• Standard InChI: InChI=1S/C23H34N2O3/c1-17(2)16-25-22(27)19-11-6-5-10-18(19)20(21(26)24-14-9-15-28-3)23(25)12-7-4-8-13-23/h5-6,10-11,17,20H,4,7-9,12-16H2,1-3H3,(H,24,26)
• Standard InChI Key: SSQWMEIREALGRY-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CN1C(=O)C2=CC=CC=C2C(C13CCCCC3)C(=O)NCCCOC

Introduction

Synthesis and Preparation

The synthesis of spiroisoquinoline derivatives often involves multi-step reactions that require careful control of conditions to achieve the desired spiro ring formation. Common methods include the use of starting materials like isoquinolines and cyclohexanones, which undergo condensation reactions followed by cyclization to form the spiro structure.

Potential Biological Activities

Spiroisoquinoline compounds have been studied for various biological activities, including anti-inflammatory, anticancer, and neuroprotective effects. The presence of different functional groups can modulate these activities, making them promising candidates for drug development.

Activity	Potential Mechanism
Anti-inflammatory	Inhibition of key inflammatory pathways.
Anticancer	Interference with cell proliferation or apoptosis pathways.
Neuroprotective	Antioxidant effects or modulation of neurotransmitter systems.

Research Findings and Future Directions

While specific research findings on 2'-isobutyl-{N}-(3-methoxypropyl)-1'-oxo-1',4'-dihydro-2'{H}-spiro[cyclohexane-1,3'-isoquinoline]-4'-carboxamide are not available, studies on similar spiroisoquinoline compounds suggest a need for further investigation into their pharmacological properties. This includes in vitro and in vivo studies to assess efficacy and safety.